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Compound of Interest

Compound Name: TC-G-1008

Cat. No.: B611246

Audience: Researchers, scientists, and drug development professionals.

Introduction

TC-G-1008, also known as GPR39-C3, is a potent and selective agonist for the G-protein-
coupled receptor 39 (GPR39), which functions as a zinc-sensing receptor.[1][2][3] In preclinical
research, TC-G-1008 is utilized to investigate the roles of GPR39 in various physiological
processes, including metabolic regulation, inflammation, and epithelial barrier integrity.[2][4]
The compound acts as a positive allosteric modulator, with its activity being enhanced by the
presence of zinc.[5][6]

Accurate and consistent preparation of stock solutions is a critical first step for ensuring the
reliability and reproducibility of experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of TC-G-1008 stock solutions using dimethyl
sulfoxide (DMSO).

Physicochemical and Handling Data

All quantitative data for TC-G-1008 is summarized below. This information is essential for
accurate calculations and proper handling.
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Property Value References

Synonyms GPR39-C3 [11[7118]

Molecular Formula C18H19CIN6O2S [2][9]

Molecular Weight (MW) 418.90 g/mol [1][2][10]

Appearance White to off-white solid powder  [1]

Purity >98% [2][9]

Solubility in DMSO Soluble to 100 mM (41.89 ClONL]
mg/mL)

Higher Reported Solubility 55 mg/mL (~131 mM) [10]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 100 mM stock solution of TC-G-1008 in DMSO.

3.1 Required Materials and Equipment

e TC-G-1008 solid powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

e Personal Protective Equipment (PPE): Butyl or nitrile gloves, safety goggles, lab coat[12]

» Analytical balance (if weighing powder)

» Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Sonicator bath (recommended)[10]

o (Optional) 0.22 um syringe filter for sterilization
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3.2 Safety Precautions

e TC-G-1008: Handle as a potentially hazardous chemical. Review the Safety Data Sheet
(SDS) before use.

« DMSO: DMSO is a combustible liquid that can readily penetrate the skin, carrying dissolved
substances with it.[13][14] Avoid direct contact. Handle in a well-ventilated area or a
chemical fume hood. Dispose of DMSO-containing waste according to institutional
guidelines.[12]

3.3 Step-by-Step Procedure

Step 1: Pre-Procedure Calculations Before handling the compound, calculate the volume of
DMSO required. To prepare a 100 mM stock solution, use the following formula:

Volume of DMSO (uL) = [Mass of TC-G-1008 (mg) / 418.90 ( g/mol )] x 10,000
Example Calculation for 5 mg of TC-G-1008:

e Volume of DMSO (uL) =[5 mg / 418.90 g/mol | x 10,000 = 119.36 pL

Step 2: Compound Preparation

 Bring the vial of TC-G-1008 powder and the anhydrous DMSO to room temperature.

 Biriefly centrifuge the vial of TC-G-1008 to ensure all powder is collected at the bottom.[15]
[16]

Step 3: Solubilization

o Carefully add the calculated volume of anhydrous DMSO to the vial containing the TC-G-
1008 powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is fully dissolved.

o For complete dissolution, sonication in a water bath for 5-10 minutes is recommended.[10]
Visually inspect the solution against a light source to ensure no particulates are present.
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Step 4: (Optional) Sterilization

« If the stock solution is intended for use in sterile cell culture, it can be sterilized by passing it
through a 0.22 pm chemical-resistant (e.g., PTFE) syringe filter into a new sterile vial.[17]
Note that DMSO itself is bactericidal and this step may not be necessary if aseptic

techniques are followed.[15][17]
Step 5: Aliquoting and Labeling

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile cryovials.[15][17]

o Clearly label each aliquot with the compound name (TC-G-1008), concentration (100 mM),
solvent (DMSO), and the date of preparation.

Storage and Stability

Proper storage is crucial for maintaining the biological activity of the compound.

Form Short-Term Storage Long-Term Storage References
] 0 - 4°C (days to -20°C (months to
Solid Powder [4][10]
weeks) years)
DMSO Stock Solution -20°C (months) -80°C (up to 1 year) [1][10][17]

Note: Always protect the compound and its solutions from direct light. Before use, thaw an
aliquot at room temperature and centrifuge briefly before opening. Discard any unused portion

of a thawed aliquot to maintain quality.[18]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for preparing the TC-G-1008 stock solution.
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Caption: Workflow for TC-G-1008 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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